molecular formula C26H50O6 B14415133 diundecyl (2R,3R)-2,3-dihydroxybutanedioate CAS No. 82052-72-0

diundecyl (2R,3R)-2,3-dihydroxybutanedioate

Cat. No.: B14415133
CAS No.: 82052-72-0
M. Wt: 458.7 g/mol
InChI Key: LHSWFZXFEUMUJI-DNQXCXABSA-N
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Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of diundecyl (2R,3R)-2,3-dihydroxybutanedioate typically involves the esterification of (2R,3R)-2,3-dihydroxybutanedioic acid with undecanol. The reaction is usually carried out in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, under reflux conditions. The reaction mixture is then purified through distillation or recrystallization to obtain the desired product .

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of immobilized catalysts and advanced purification techniques, such as chromatography, can further optimize the production process .

Chemical Reactions Analysis

Types of Reactions

Diundecyl (2R,3R)-2,3-dihydroxybutanedioate can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

    Oxidation: Formation of diketones or aldehydes.

    Reduction: Formation of diols or primary alcohols.

    Substitution: Formation of amides or ethers.

Scientific Research Applications

Diundecyl (2R,3R)-2,3-dihydroxybutanedioate has several applications in scientific research:

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Investigated for its potential role in biochemical pathways and enzyme interactions.

    Medicine: Explored for its potential therapeutic properties, including antimicrobial and antioxidant activities.

    Industry: Utilized in the production of polymers, resins, and plasticizers .

Mechanism of Action

The mechanism of action of diundecyl (2R,3R)-2,3-dihydroxybutanedioate involves its interaction with specific molecular targets and pathways:

Comparison with Similar Compounds

Similar Compounds

Properties

CAS No.

82052-72-0

Molecular Formula

C26H50O6

Molecular Weight

458.7 g/mol

IUPAC Name

diundecyl (2R,3R)-2,3-dihydroxybutanedioate

InChI

InChI=1S/C26H50O6/c1-3-5-7-9-11-13-15-17-19-21-31-25(29)23(27)24(28)26(30)32-22-20-18-16-14-12-10-8-6-4-2/h23-24,27-28H,3-22H2,1-2H3/t23-,24-/m1/s1

InChI Key

LHSWFZXFEUMUJI-DNQXCXABSA-N

Isomeric SMILES

CCCCCCCCCCCOC(=O)[C@@H]([C@H](C(=O)OCCCCCCCCCCC)O)O

Canonical SMILES

CCCCCCCCCCCOC(=O)C(C(C(=O)OCCCCCCCCCCC)O)O

Origin of Product

United States

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